Cas no 2034598-06-4 (3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034598-06-4
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 5355562
• Update Time: 2025-06-09

3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-((5-(thiophen-2-yl)pyridin-3-yl)methyl)urea
• 1-(1,3-benzodioxol-5-yl)-3-[(5-thiophen-2-ylpyridin-3-yl)methyl]urea
• 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

• Inchi： 1S/C18H15N3O3S/c22-18(21-14-3-4-15-16(7-14)24-11-23-15)20-9-12-6-13(10-19-8-12)17-2-1-5-25-17/h1-8,10H,9,11H2,(H2,20,21,22)
• InChI Key： IHOJSQUQSIACAZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 2.5
• Topological Polar Surface Area: 101

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea (CAS No. 2034598-06-4)

3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea (CAS No. 2034598-06-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative features a unique molecular structure that combines a benzodioxole moiety with a thiophene-pyridine framework, making it an intriguing candidate for various biological studies.

The chemical structure of 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea is characterized by its multifunctional groups, which include the urea linkage, the benzodioxole ring, and the thiophene-pyridine heterocycle. These structural elements contribute to its diverse pharmacological properties, such as anti-inflammatory, analgesic, and anti-cancer activities. Recent research has highlighted the importance of these functional groups in modulating specific biological targets and pathways.

In the context of drug discovery and development, 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea has been extensively studied for its potential as a lead compound in the treatment of various diseases. One of the key areas of focus has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea has also demonstrated promising analgesic properties. Preclinical studies have indicated that it can significantly reduce pain responses in animal models of neuropathic and inflammatory pain. The mechanism underlying these analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain mediators such as prostaglandins and bradykinin.

In addition to its anti-inflammatory and analgesic activities, 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}urea has shown potential as an anti-cancer agent. Research has revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the activation of caspase-dependent pathways and the inhibition of cell survival signaling cascades such as PI3K/Akt and MAPK/ERK.

The unique combination of these pharmacological activities makes 3-(2H-1,3-benzodioxol-5-yl)-1-{[5-(thiophen-2-y l)pyridin - 3 - yl]methyl}urea a valuable tool for exploring new therapeutic strategies. Its ability to target multiple biological pathways simultaneously suggests that it could be particularly effective in treating complex diseases where multiple factors contribute to pathogenesis.

In terms of clinical development, several preclinical studies have been conducted to evaluate the safety and efficacy of 3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 1 - {[ 5 - ( thiophen - 2 - yl ) pyridin - 3 - yl ] methyl } urea. These studies have generally shown favorable pharmacokinetic profiles and low toxicity levels, supporting its potential for further clinical investigation. However, more extensive clinical trials are needed to fully assess its therapeutic potential and safety in human subjects.

The future research directions for 3 -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 - {[ 5 -( thiophen - 2 - yl ) pyridin - 3 - yl ] methyl } urea are likely to focus on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts will be made to develop more effective delivery systems that can improve its bioavailability and reduce potential side effects. The ultimate goal is to translate these promising preclinical findings into clinically relevant treatments that can benefit patients suffering from various diseases.

In conclusion, 3 -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 - {[ 5 -( thiophen - 2 - yl ) pyridin - 3 - yl ] methyl } urea (CAS No. 2034598 - 06 - 4) represents a significant advancement in medicinal chemistry. Its multifaceted pharmacological profile and favorable safety profile make it an exciting candidate for further research and development. As ongoing studies continue to unravel its full therapeutic potential, this compound holds great promise for addressing unmet medical needs in a variety of disease areas.